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dimethylaniline

Cat. No.: B1271460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(dimethylamino)benzylamine is a substituted aromatic amine with potential applications in

medicinal chemistry and materials science. A thorough understanding of its physical properties

is fundamental for its synthesis, purification, formulation, and application. This technical guide

provides a summary of available data for structurally related isomers and outlines detailed

experimental protocols for the determination of key physical properties of 3-

(dimethylamino)benzylamine. Due to the limited availability of experimental data for 3-

(dimethylamino)benzylamine in publicly accessible databases, this guide also serves as a

practical framework for its empirical characterization.

Data Presentation: Comparative Physicochemical
Properties of Isomeric Amines
To provide a contextual reference for the anticipated properties of 3-

(dimethylamino)benzylamine, the following table summarizes the reported physical properties

of its isomers, N,N-dimethylbenzylamine and 4-(dimethylamino)benzylamine.
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Physical Property
N,N-
Dimethylbenzylami
ne

4-
(Dimethylamino)be
nzylamine
dihydrochloride

3-
(dimethylamino)be
nzylamine

CAS Number 103-83-3[1] 34403-52-6[2] Data not available

Molecular Formula C₉H₁₃N[1] C₉H₁₄N₂ · 2HCl C₉H₁₄N₂

Molecular Weight 135.21 g/mol [1] 223.14 g/mol 150.22 g/mol

Boiling Point 180-184 °C[1] Data not available Data not available

Melting Point -75 °C[1]
220-224 °C

(decomposes)
Data not available

Density 0.9 g/mL at 25 °C Data not available Data not available

Refractive Index n20/D 1.501 Data not available Data not available

Solubility Soluble in water[1]
Soluble in water (50

mg/mL)
Data not available

pKa Data not available Data not available Data not available

Experimental Protocols
The following are generalized experimental protocols for the determination of the primary

physical properties of an amine such as 3-(dimethylamino)benzylamine.

Determination of Boiling Point (Micro Method)
This method is suitable for small quantities of a liquid sample.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)
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Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of 3-(dimethylamino)benzylamine

Procedure:

Place a small amount of the liquid 3-(dimethylamino)benzylamine into the small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to the thermometer.

Place the thermometer and attached test tube into the Thiele tube containing a high-boiling

point oil (e.g., mineral oil).

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. A slow, continuous stream of bubbles will emerge as the liquid's

vapor pressure approaches atmospheric pressure.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

after the heating is stopped and the apparatus is allowed to cool slightly.

Determination of Melting Point
For solid derivatives or if 3-(dimethylamino)benzylamine is a solid at room temperature.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (open at one end)

Sample of 3-(dimethylamino)benzylamine (solid)

Procedure:
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Ensure the sample is dry and finely powdered.[3]

Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3

mm.

Place the capillary tube into the heating block of the melting point apparatus.[3]

Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

Then, decrease the heating rate to 1-2 °C per minute.

The melting point range is the temperature from which the first drop of liquid is observed to

the temperature at which the entire sample has melted.[4]

Determination of Solubility
A qualitative assessment of solubility in various solvents is crucial for purification and

formulation.

Apparatus:

Test tubes

Vortex mixer or stirring rods

Sample of 3-(dimethylamino)benzylamine

Solvents: Water, 5% HCl, 5% NaOH, and an organic solvent (e.g., diethyl ether or

dichloromethane)

Procedure:

Add approximately 20-30 mg of the sample to separate test tubes.

To each test tube, add 1 mL of a different solvent.

Vigorously mix the contents of each tube for 1-2 minutes.

Observe and record whether the sample dissolves completely, partially, or is insoluble.[5]
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For water-soluble amines, the pH of the aqueous solution can be tested with pH paper to

confirm basicity.[5]

Determination of pKa (Potentiometric Titration)
The pKa is a measure of the basicity of the amine.

Apparatus:

pH meter with a combination pH electrode (calibrated)

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Solution of 3-(dimethylamino)benzylamine of known concentration in water

Procedure:

Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).[6]

Place a known volume and concentration of the 3-(dimethylamino)benzylamine solution into

a beaker with a magnetic stir bar.

Immerse the pH electrode in the solution and begin stirring.

Record the initial pH of the amine solution.

Add the standardized HCl solution from the burette in small, known increments.

Record the pH after each addition, allowing the reading to stabilize.

Continue the titration until the pH has dropped significantly and begins to level off.

Plot a titration curve of pH versus the volume of HCl added.
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The pKa is the pH at the half-equivalence point (the point at which half of the amine has

been neutralized).[7]

Visualization
Isomeric Structures and Characterization Workflow
The following diagram illustrates the structural differences between 3-

(dimethylamino)benzylamine and its common isomers, and outlines a general workflow for its

physicochemical characterization.

Isomers of (Dimethylamino)benzylamine and Characterization Workflow

Physicochemical Characterization Workflow

Qualitative Tests

Quantitative Measurements

N,N-Dimethylbenzylamine 3-(dimethylamino)benzylamine
(Target Compound) 4-(dimethylamino)benzylamine Synthesis & Purification

Qualitative Analysis

Purified Sample

Quantitative Analysis

Preliminary Data

Solubility
(Water, Acid, Base, Organic) pH of Aqueous Solution

Data Compilation & Reporting Boiling Point Melting Point pKa (Titration) Density & Refractive Index

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Isomers and a workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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